Cas no 2227719-93-7 ((2R)-4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butan-2-ol)

• Product Name: (2R)-4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butan-2-ol
• CAS No: 2227719-93-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6358392
• PubChem ID: 165610355
• Update Time: 2025-10-23

(2R)-4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butan-2-ol
• EN300-1748280
• (2R)-4-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}butan-2-ol
• 2227719-93-7

• Inchi： 1S/C11H18N2O/c1-9(14)5-6-10-8-13-7-3-2-4-11(13)12-10/h8-9,14H,2-7H2,1H3/t9-/m1/s1
• InChI Key： KDGYTVMZUGYVIV-SECBINFHSA-N
• SMILES： O[C@H](C)CCC1=CN2C(CCCC2)=N1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butan-2-ol

The Compound CAS No 2227719-93-7: (2R)-4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butan-2-ol

The compound with CAS number 2227719-93-7, known as (2R)-4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butan-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a butanediol backbone with an imidazoapyridine moiety. The imidazoapyridine ring system is a heterocyclic structure that imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its ability to act as a scaffold for developing bioactive molecules with applications in treating various diseases. For instance, the compound's imidazoapyridine ring has been shown to exhibit moderate inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, its stereochemistry at the (R) configuration has been found to influence its pharmacokinetic properties, enhancing its bioavailability in preclinical models.

The synthesis of (2R)-4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazoapyridine ring through a cyclization reaction and the subsequent installation of the butanediol side chain. The stereochemistry at the second carbon of the butanediol group is critical and is typically controlled using chiral auxiliary reagents or asymmetric catalysis.

In terms of applications beyond drug discovery, this compound has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a dopant in organic semiconductors, where it can enhance charge transport properties without significantly altering the overall device architecture.

Recent advancements in computational chemistry have further deepened our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the imidazoapyridine moiety plays a pivotal role in stabilizing certain reactive intermediates during chemical transformations.

In conclusion, the compound CAS No 2227719-93-7 represents a fascinating example of how complex molecular architectures can be leveraged to address diverse challenges in modern science. Its unique combination of structural features and functional properties positions it as a valuable tool in both therapeutic development and materials innovation.